5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C19H17ClN4O/c1-10-3-6-14-15(7-10)23-19(22-14)17-16(25)9-24(18(17)21)12-5-4-11(2)13(20)8-12/h3-8H,9,21H2,1-2H3,(H,22,23)
• InChI Key: AGBFATWFPYLDNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4=CC(=C(C=C4)C)Cl)N
• Molecular Formula: C19H17ClN4O
• Molecular Weight: 352.8 g/mol

Description

The compound with the identifier “5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” is a chemical substance cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

In an industrial setting, the production of 5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one would likely involve large-scale chemical reactors and continuous flow processes to maximize yield and efficiency. The use of automated systems and advanced analytical techniques would ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can undergo various types of chemical reactions, including:

Oxidation: The compound may react with oxidizing agents to form oxidized derivatives.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the specific reaction being carried out.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction could produce hydrogenated forms. Substitution reactions result in compounds with different functional groups replacing the original ones.

Scientific Research Applications

5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis and catalysis.

Biology: The compound may be employed in biochemical assays and studies involving enzyme interactions.

Medicine: It has potential therapeutic applications, possibly as a drug candidate or in drug delivery systems.

Industry: 5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one include those with comparable chemical structures and properties. Examples of such compounds can be found in the PubChem database, where they are categorized based on their structural and functional similarities.

Uniqueness

5-amino-1-(3-chloro-4-methylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one stands out due to its unique combination of chemical properties, which may include specific functional groups, reactivity, and stability. These unique features make it suitable for particular applications that other similar compounds may not be able to fulfill.